3-(1-Oxo-1H-phthalazin-2-yl)-propionic acid
Overview
Description
“3-(1-Oxo-1H-phthalazin-2-yl)-propionic acid” is a chemical compound with the molecular formula C10H8N2O3 and a molecular weight of 204.18 . It is used for research purposes .
Synthesis Analysis
A simple and efficient synthesis of [4-(3, 4-dimethylphenyl)-5, 6, 7, 8-tetrabromo-1-oxo-1H-phthalazin-2-yl]-acetic acid hydrazide has been carried out . The obtained hydrazide has been used in the synthesis of some interesting heterocycles such as pyrazolone, thiazolidinone, pyrimidine, benzoxazine lactam, rhodanine, quinazoline .Molecular Structure Analysis
The molecular structure of “3-(1-Oxo-1H-phthalazin-2-yl)-propionic acid” can be represented by the SMILES notation: C1=CC=C2C(=C1)C=NN(C2=O)CC(=O)O .Scientific Research Applications
- (1-Oxo-1H-phthalazin-2-yl)-acetic acid is utilized in proteomics studies. Researchers use it to investigate protein structures, functions, and interactions. Its chemical properties allow for specific labeling and detection of proteins, aiding in the identification of biomarkers and drug targets .
- Medicinal chemists explore the potential of this compound as a building block for designing novel drugs. Its unique phthalazinone core structure offers opportunities for modification, leading to the development of new therapeutic agents .
- Some studies suggest that derivatives of (1-Oxo-1H-phthalazin-2-yl)-acetic acid exhibit anti-inflammatory properties. Researchers investigate their effects on inflammatory pathways and potential applications in treating inflammatory diseases .
- The compound’s chemical structure makes it interesting for anticancer drug development. Researchers explore its cytotoxic effects on cancer cells and evaluate its potential as a chemotherapeutic agent .
- Chemists use (1-Oxo-1H-phthalazin-2-yl)-acetic acid as a versatile building block in organic synthesis. It participates in various reactions, including amidation, esterification, and cyclization, leading to diverse molecular scaffolds .
- Researchers investigate the photophysical properties of this compound, such as fluorescence and phosphorescence. Understanding its behavior under different conditions contributes to materials science and optoelectronic applications .
Proteomics Research
Medicinal Chemistry
Anti-Inflammatory Agents
Anticancer Research
Organic Synthesis
Photophysical Studies
Safety and Hazards
properties
IUPAC Name |
3-(1-oxophthalazin-2-yl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c14-10(15)5-6-13-11(16)9-4-2-1-3-8(9)7-12-13/h1-4,7H,5-6H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNIZVVZEHJBRLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=NN(C2=O)CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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